2-Amino-2-[3-(2,4,6-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-(2,4,6-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C16H21NO2/c1-9-4-10(2)12(11(3)5-9)15-6-16(7-15,8-15)13(17)14(18)19/h4-5,13H,6-8,17H2,1-3H3,(H,18,19)
• InChI Key: XEQYXXICNZBRFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C23CC(C2)(C3)C(C(=O)O)N)C
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

2-Amino-2-[3-(2,4,6-trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid is a chemical compound that belongs to the class of non-proteinogenic amino acids. It is commonly referred to as BicPA, and it has gained significant attention in the scientific community due to its potential applications in drug discovery.

Mechanism of Action

BicPA's mechanism of action involves the inhibition of histone deacetylases, which leads to changes in gene expression. It has also been shown to modulate the activity of other enzymes, such as protein kinases, which are involved in various signaling pathways.
Biochemical and physiological effects:
BicPA has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of BicPA is its specificity towards certain enzymes, which makes it a valuable tool for studying their functions. However, its low solubility in water can pose a challenge for its use in certain experimental setups.

Future Directions

Future research on BicPA could focus on optimizing its synthesis method to improve yields and purity. It could also involve the development of more efficient delivery methods to overcome its low solubility. Additionally, further studies could explore its potential applications in the treatment of other diseases, such as neurodegenerative disorders.

Synthesis Methods

The synthesis of BicPA involves the reaction of 2,4,6-trimethylphenyl cyclopropyl ketone with glycine in the presence of a Lewis acid catalyst. This method has been optimized to yield high purity and good yields of BicPA.

Scientific Research Applications

BicPA has been extensively studied for its potential applications in drug discovery. It has been shown to inhibit the activity of certain enzymes, such as histone deacetylases, which are involved in the regulation of gene expression. This inhibition can lead to the upregulation of tumor suppressor genes and the downregulation of oncogenes, making BicPA a promising candidate for cancer therapy.